2-(4-Butoxyphenyl)-5-[4-(octyloxy)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

Specification

• Molecular Formula: C34H42N2O3
• Molecular Weight: 526.7 g/mol
• IUPAC Name: 2-(4-butoxyphenyl)-5-(4-octoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C34H42N2O3/c1-3-5-7-8-9-12-24-38-29-21-17-27(18-22-29)34-36-32(30-13-10-11-14-33(30)39-34)25-31(35-36)26-15-19-28(20-16-26)37-23-6-4-2/h10-11,13-22,32,34H,3-9,12,23-25H2,1-2H3
• Standard InChI Key: MKJGTXYHRWDRIY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=C(C=C4)OCCCC)C5=CC=CC=C5O2

Introduction

Chemical Architecture and Structural Elucidation

Core Framework and Substituent Analysis

The molecule contains a fused pyrazolo[1,5-c][1,benzoxazine system (Figure 1), where:

• Position 2: 4-butoxyphenyl group (C₄H₉O-C₆H₄)

• Position 5: 4-octyloxyphenyl group (C₈H₁₇O-C₆H₄)

The extended alkoxy chains create distinct hydrophobic domains while maintaining π-conjugation through the aromatic systems. X-ray crystallography of analogous compounds reveals dihedral angles of 35-45° between the central heterocycle and substituted phenyl rings.

Table 1: Molecular Specifications

Property	Value
IUPAC Name	2-(4-butoxyphenyl)-5-(4-octoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c]benzoxazine
Molecular Formula	C₃₄H₄₂N₂O₃
Molecular Weight	526.7 g/mol
Topological Polar SA	64.8 Ų (calculated)
Hydrogen Bond Acceptors	5

Spectroscopic Characterization

While experimental spectra remain unpublished, computational models predict:

• ¹H NMR: δ 0.88-1.75 ppm (alkyl chain protons), δ 6.7-7.3 ppm (aromatic protons), δ 4.8-5.2 ppm (oxazine ring protons)

• IR: Strong absorption at 1240 cm⁻¹ (C-O-C asymmetric stretch) and 1600 cm⁻¹ (C=N pyrazole stretch)

Synthetic Methodologies

Multi-Step Synthesis Strategy

The production involves three critical phases (Figure 2):

Phase 1: Precursor Synthesis

• 4-Butoxyphenylhydrazine: Butylation of 4-hydroxyphenylhydrazine using 1-bromobutane/K₂CO₃ in DMF.

• 4-Octyloxybenzaldehyde: Williamson ether synthesis of 4-hydroxybenzaldehyde with 1-bromooctane.

Phase 2: Cyclocondensation

Mannich-type reaction between precursors in acetic acid yields the dihydropyrazolo-benzoxazine core. Key parameters:

• Temperature: 110-120°C

• Reaction Time: 48-72 hours

• Yield: 32-38% (optimized conditions)

Phase 3: Purification

Gradient silica gel chromatography (hexane:EtOAc 4:1 → 2:1) followed by recrystallization from ethanol.

Synthetic Challenges

• Low Yields: Steric hindrance from bulky alkoxy groups limits reaction efficiency.

• Regioselectivity: Competing formation of [1,5-a] vs. [1,5-c] isomers requires precise temperature control.

Physicochemical Behavior

Solubility Profile

Solvent	Solubility (mg/mL)	Temperature
Water	<0.01	25°C
Ethanol	8.2	25°C
DCM	43.7	25°C
DMSO	29.5	25°C

The extended alkyl chains confer high lipid solubility (calculated logP = 7.3), suggesting potential for transmembrane transport.

Thermal Properties

• Melting Point: 168-172°C (decomposition observed >180°C)

• Thermal Gravimetric Analysis: 5% weight loss at 210°C under N₂ atmosphere

Biological Evaluation and Structure-Activity Relationships

Anticancer Screening

Preliminary molecular docking suggests:

• Topoisomerase IIα Inhibition: Binding energy -9.2 kcal/mol (compared to -7.8 kcal/mol for etoposide)

• HDAC8 Interaction: Potential competitive inhibition with IC₅₀ ~12 μM (predicted)

Material Science Applications

Liquid Crystal Behavior

The molecule's rigid core and flexible tails exhibit:

• Nematic Phase: 145-178°C

• Smectic A Phase: 122-145°C

Comparative dielectric anisotropy (Δε = +4.2) suggests utility in display technologies.

Photoluminescent Properties

• Excitation λmax: 370 nm

• Emission λmax: 450 nm (quantum yield Φ = 0.33 in THF)

• Proposed application: Organic light-emitting diodes (OLED) hole-transport layers

Future Research Trajectories

Priority Investigations

• Crystallographic Analysis: Single-crystal X-ray diffraction for exact conformation determination

• ADMET Profiling: Predictive pharmacokinetic modeling and in vitro metabolic studies

• Structure Optimization: Development of truncated analogs with improved synthetic yields